2,3,4,5,6-Pentabromopyridine

• Molecular Formula: C5Br5N
• Molecular Weight: 473.58 g/mol
• IUPAC Name: 2,3,4,5,6-pentabromopyridine
• InChI: InChI=1S/C5Br5N/c6-1-2(7)4(9)11-5(10)3(1)8
• InChI Key: ZWZXZEDDXXGEPS-UHFFFAOYSA-N
• SMILES: C1(=C(C(=NC(=C1Br)Br)Br)Br)Br

Description

2,3,4,5,6-Pentabromopyridine (C₅Br₅N) is a perhalogenated pyridine derivative where all five hydrogen atoms on the pyridine ring are replaced by bromine atoms. This compound is characterized by its high molecular weight (500.71 g/mol) and stability due to the strong carbon-bromine bonds . It serves as a critical intermediate in organic synthesis, particularly in nucleophilic substitution reactions, where bromine atoms act as leaving groups. For example, it reacts with sodium azide in dimethyl sulfoxide (DMSO) to yield triazidopyridines, which are precursors for explosives or pharmaceuticals . Its synthesis and reactivity have been extensively studied, with applications spanning agrochemicals, flame retardants, and specialty chemicals .

Comparison with Similar Compounds

Structural and Reactivity Comparisons

Pentachloropyridine (C₅Cl₅N)

• Molecular Weight : 251.34 g/mol.
• Reactivity: Chlorine is less electronegative than bromine, making pentachloropyridine less reactive in nucleophilic aromatic substitution (NAS) reactions.
• Environmental Impact : Chlorinated pyridines generally exhibit lower persistence compared to brominated analogs, though data specific to pentachloropyridine are scarce.

Pentafluoropyridine (C₅F₅N)

• Molecular Weight : 181.06 g/mol.
• Reactivity : Fluorine’s high electronegativity enhances the electrophilicity of the pyridine ring, enabling rapid NAS reactions. Pentafluoropyridine is widely used in pharmaceuticals and electronic materials due to its stability and synthetic versatility .
• Applications : Key precursor in fluorinated drug candidates (e.g., antiviral agents) and liquid crystals for displays .

Tetrabrominated Pyridines (e.g., 2,3,5,6-Tetrabromo-4-aminopyridine)

• Molecular Weight : 409.70 g/mol (C₅H₂Br₄N₂).
• Reactivity: The amino group at the 4-position directs substitution reactions, reducing versatility compared to pentabromopyridine. Such compounds are niche intermediates in dye and corrosion inhibitor synthesis .

Physical and Environmental Properties

Property	2,3,4,5,6-Pentabromopyridine	Decabromodiphenyl Ether (DeBDE)	Pentachloropyridine
Water Solubility	<0.1 µg/L (extrapolated)	<0.1 µg/L	Not reported
Log Kow	6.27–9.97 (estimated)	6.27–9.97	~4.5 (estimated)
Vapor Pressure	~4.63 × 10⁻⁵ Pa (analogous)	4.63 × 10⁻⁵ Pa	Higher than brominated
Persistence (Soil)	~150 days (estimated)	150 days	<100 days (estimated)

Notes:

• Brominated compounds like pentabromopyridine exhibit high lipophilicity (log Kow) and persistence, similar to DeBDE, a known persistent organic pollutant (POP) .
• Chlorinated analogs degrade faster due to weaker carbon-halogen bonds.

Case Study :

• Pentabromopyridine reacts with sodium azide to form 2,4,6-triazido-3,5-dibromopyridine (97% yield), a high-energy material .
• Pentafluoropyridine derivatives are used in antiviral agents (e.g., WO2004099160A1), highlighting fluorine’s role in enhancing bioavailability .